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Compound of Interest

Compound Name: (1S,2S)-2-Aminocyclohexanol

Cat. No.: B150878 Get Quote

This guide provides crucial safety and logistical information for the proper handling and

disposal of (1S,2S)-2-Aminocyclohexanol, ensuring laboratory safety and procedural integrity

for researchers, scientists, and drug development professionals.

(1S,2S)-2-Aminocyclohexanol is a chemical compound that requires careful handling due to

its potential health hazards. According to safety data sheets, it is harmful if swallowed, causes

skin irritation, may cause respiratory irritation, and poses a risk of serious eye damage.[1]

Adherence to the following personal protective equipment (PPE) and handling protocols is

mandatory to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling (1S,2S)-2-Aminocyclohexanol. The

following table summarizes the required equipment.
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield.

Protects against splashes that

can cause severe eye

damage.[2][3][4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene), with

consideration for double

gloving.

Prevents skin contact which

can lead to irritation.[3][5]

Double gloving is

recommended when handling

hazardous chemicals to

prevent contamination transfer.

[6]

Body Protection

Chemical-resistant lab coat

(e.g., polyethylene-coated

polypropylene), fully buttoned,

with long sleeves.[5][7]

Protects skin from accidental

spills and splashes.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.

Minimizes inhalation of

potentially harmful vapors or

dust which may cause

respiratory irritation.[1][2][4]

Footwear Closed-toe, closed-heel shoes.
Prevents exposure from spills.

[4]

Experimental Protocol: Handling and Disposal
The following step-by-step guide outlines the safe handling, storage, and disposal of (1S,2S)-2-
Aminocyclohexanol.

Preparation and Handling
Engineering Controls: All work with (1S,2S)-2-Aminocyclohexanol should be conducted in

a properly functioning chemical fume hood to ensure adequate ventilation.[2][4] An eyewash

station and safety shower must be readily accessible.[2][4]
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Donning PPE: Before handling the chemical, put on all required personal protective

equipment as detailed in the table above.

Chemical Handling:

Avoid direct contact with skin, eyes, and clothing.[2]

Use appropriate tools, such as spatulas or pipettes, for transferring the chemical.

Keep containers tightly closed when not in use.

Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials, such as strong oxidizing agents.[2]

Spill Management
Small Spills: For minor spills within a fume hood, absorb the material with an inert substance

(e.g., vermiculite, sand) and place it into a sealed, labeled container for hazardous waste

disposal.

Large Spills: In the event of a large spill, evacuate the immediate area and alert laboratory

personnel and the safety officer.

Disposal Plan
All waste containing (1S,2S)-2-Aminocyclohexanol must be treated as hazardous waste and

disposed of in accordance with local, regional, and national regulations.[2][8]

Waste Collection:

Collect all solid and liquid waste containing (1S,2S)-2-Aminocyclohexanol in a

dedicated, clearly labeled, and sealed hazardous waste container.[4][8]
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The first rinse of any container that held the chemical must also be collected as hazardous

waste.[9]

Container Management: Ensure the waste container is chemically compatible and in good

condition.[8]

Waste Segregation: Do not mix (1S,2S)-2-Aminocyclohexanol waste with other

incompatible waste streams.[8]

Pickup and Disposal: Arrange for the collection of the hazardous waste by the institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company.

Workflow for Handling (1S,2S)-2-Aminocyclohexanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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